Cas no 49828-88-8 (4-Methyl-3-(propylsulfanyl)phenol)

4-Methyl-3-(propylsulfanyl)phenol structure
49828-88-8 structure
Product Name:4-Methyl-3-(propylsulfanyl)phenol
CAS No:49828-88-8
MF:C10H14OS
MW:182.282561779022
CID:2640533
PubChem ID:14404504
Update Time:2025-04-21

4-Methyl-3-(propylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-propylsulfanylphenol
    • DTXSID60559923
    • 49828-88-8
    • 4-Methyl-3-(n-propylthio)phenol
    • SCHEMBL10333168
    • WWGMCNVDBQVYIG-UHFFFAOYSA-N
    • 4-Methyl-3-(propylsulfanyl)phenol
    • Inchi: 1S/C10H14OS/c1-3-6-12-10-7-9(11)5-4-8(10)2/h4-5,7,11H,3,6H2,1-2H3
    • InChI Key: WWGMCNVDBQVYIG-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=CC=1C)O)CCC

Computed Properties

  • Exact Mass: 182.07653624g/mol
  • Monoisotopic Mass: 182.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.5Ų
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